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Compound of Interest

Compound Name: N-Benzyl-N-ethylaniline

Cat. No.: B1678212 Get Quote

This guide provides immediate, essential safety protocols and logistical plans for the handling

and disposal of N-Benzyl-N-ethylaniline (CAS No. 92-59-1) in a laboratory setting. The

following procedures are designed to ensure the safety of researchers, scientists, and drug

development professionals.

N-Benzyl-N-ethylaniline is a chemical that is considered hazardous.[1] It is harmful if

swallowed, comes into contact with skin, or is inhaled, and may cause respiratory irritation.[1]

[2] This substance is also toxic to aquatic life with long-lasting effects.

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data for N-Benzyl-N-
ethylaniline.
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Property Value Source

Molecular Formula C15 H17 N [3]

Molecular Weight 211.30 g/mol [4]

Appearance
Colorless to light yellow oily

liquid
[5]

Odor Aromatic [3]

Melting Point 34-36 °C [4]

Boiling Point 163-164 °C @ 6 mm Hg [5]

Density 1.029 g/mL at 25 °C [5]

Flash Point > 110 °C (> 230 °F) [2]

log Pow 4.382 [1]

Experimental Protocol: Safe Handling of N-Benzyl-
N-ethylaniline
This protocol outlines the step-by-step methodology for the safe handling of N-Benzyl-N-
ethylaniline from receipt to disposal.

Pre-Handling and Preparation
Risk Assessment: Before beginning any work, conduct a thorough risk assessment for the

planned experiment, considering the hazards of N-Benzyl-N-ethylaniline and any other

chemicals involved.

Location: All handling of N-Benzyl-N-ethylaniline must be performed in a well-ventilated

area, preferably within a certified chemical fume hood.[2][6] Ensure that an eyewash station

and safety shower are readily accessible.[2]

Personal Protective Equipment (PPE): All personnel must wear the following PPE:
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Eye Protection: Chemical safety goggles that comply with OSHA's eye and face protection

regulations in 29 CFR 1910.133 or European Standard EN166.[1][2]

Hand Protection: Wear appropriate protective gloves to prevent skin exposure.[1][2]

Body Protection: A lab coat or other appropriate protective clothing is required to prevent

skin contact.[1][2]

Respiratory Protection: If working outside of a fume hood or if there is a risk of exceeding

exposure limits, use a NIOSH/MSHA or European Standard EN 149 approved respirator.

[1][2]

Handling and Use
Container Inspection: Before use, inspect the container for any damage or leaks.

Dispensing: Carefully dispense the required amount of N-Benzyl-N-ethylaniline, avoiding

the creation of aerosols or vapors.

Avoid Contact: Avoid direct contact with skin, eyes, and clothing.[2] Do not breathe vapors or

mists.[2]

Hygiene: Do not eat, drink, or smoke in the laboratory.[1] Wash hands, face, and any

exposed skin thoroughly after handling.[1]

Storage
Container: Store N-Benzyl-N-ethylaniline in its original, tightly closed container.[2]

Conditions: Keep the container in a cool, dry, and well-ventilated area.[2][3] Protect from light

and air exposure.[2]

Incompatibilities: Store away from incompatible materials, such as strong oxidizing agents.[1]

[2]

Spill Management
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Evacuation: In case of a small spill, ensure the area is well-ventilated. For larger spills,

evacuate the area.

Containment: Absorb the spill with an inert material such as sand, vermiculite, or earth.[1][2]

Collection: Collect the absorbed material into a suitable, closed container for disposal.[1][2]

Cleaning: Clean the spill area thoroughly.

Disposal Plan
Waste Classification: Chemical waste generators are responsible for determining if the

discarded chemical is classified as hazardous waste.[1]

Regulations: Consult local, regional, and national hazardous waste regulations to ensure

complete and accurate classification and disposal.[1]

Disposal: Dispose of the waste material through a licensed and approved waste disposal

facility.[3] Do not dispose of it in the sewer system.

Workflow for Handling N-Benzyl-N-ethylaniline
The following diagram illustrates the logical workflow for the safe handling of N-Benzyl-N-
ethylaniline.
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1. Preparation

2. Handling & Use

3. Post-Handling & Disposal

Emergency Procedures

Start: Receive Chemical

Conduct Risk Assessment

Don Appropriate PPE

Prepare Well-Ventilated Area (Fume Hood)

Dispense Chemical

Perform Experiment

Store Unused Chemical

Decontaminate Work Area

Collect Waste in Labeled Container

Dispose of Waste via Approved Vendor

End

Spill Occurs

Follow Spill Management Protocol

First Aid Required

Administer First Aid & Seek Medical Attention

Click to download full resolution via product page

Caption: Workflow for the safe handling of N-Benzyl-N-ethylaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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